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Compound of Interest

Compound Name: (1-Ethylpiperidin-3-yl)methanol

Cat. No.: B1287607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1-Ethylpiperidin-3-yl)methanol, with CAS number 54525-19-8, is a substituted piperidine

derivative that serves as a valuable building block in synthetic organic chemistry and medicinal

chemistry. Its structure, featuring a tertiary amine within a saturated heterocyclic ring and a

primary alcohol, makes it a versatile intermediate for the synthesis of more complex molecules

with potential therapeutic applications. This technical guide provides a comprehensive overview

of the available information on (1-Ethylpiperidin-3-yl)methanol, including its physicochemical

properties, synthesis, safety information, and its emerging role in drug discovery, particularly in

the development of agents targeting the central nervous system (CNS).

Physicochemical Properties
A summary of the known physicochemical properties of (1-Ethylpiperidin-3-yl)methanol is
presented in Table 1. The data has been compiled from various chemical supplier databases

and publicly available resources.
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Property Value Reference(s)

CAS Number 54525-19-8

Molecular Formula C₈H₁₇NO [1]

IUPAC Name (1-ethylpiperidin-3-yl)methanol

Synonyms 1-Ethyl-3-piperidinemethanol

Molecular Weight 143.23 g/mol [1]

Physical Form Liquid

Boiling Point 120-125 °C

Purity Typically ≥95%

Storage Temperature 2-8°C, sealed in dry conditions

InChI Key
UFFXQKBVALLYQW-

UHFFFAOYSA-N

SMILES CCN1CCCC(C1)CO [1]

Synthesis and Characterization
While specific, detailed, peer-reviewed synthesis protocols for (1-Ethylpiperidin-3-
yl)methanol are not readily available in the public domain, a general synthetic approach can

be inferred from standard organic chemistry transformations and the synthesis of analogous

compounds. A plausible and common method involves the reduction of a corresponding

carboxylic acid or ester derivative.

General Experimental Protocol: Reduction of a
Carboxylic Acid Ester
A likely synthetic route to (1-Ethylpiperidin-3-yl)methanol is the reduction of an N-ethyl-

piperidine-3-carboxylic acid ester, such as ethyl 1-ethylpiperidine-3-carboxylate. This

transformation is typically achieved using a powerful reducing agent like lithium aluminum

hydride (LiAlH₄) in an anhydrous aprotic solvent.
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Reaction Scheme:

Ethyl 1-ethylpiperidine-3-carboxylate (1-Ethylpiperidin-3-yl)methanol
reagent

1. LiAlH₄, Anhydrous THF
2. H₂O (quench)

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of (1-Ethylpiperidin-3-yl)methanol.

Detailed Methodology (Hypothetical):

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon)

is charged with a suspension of lithium aluminum hydride in anhydrous tetrahydrofuran

(THF).

Addition of Ester: The ethyl 1-ethylpiperidine-3-carboxylate, dissolved in anhydrous THF, is

added dropwise to the LiAlH₄ suspension at 0°C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then refluxed for several hours to ensure the complete reduction of the

ester. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Quenching: The reaction is carefully quenched by the sequential dropwise addition of water,

followed by a sodium hydroxide solution, and then more water, while cooling the flask in an

ice bath.

Workup: The resulting solid is filtered off and washed with THF or another suitable organic

solvent. The filtrate is then dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the

solvent is removed under reduced pressure.

Purification: The crude product can be purified by vacuum distillation to yield the desired (1-
Ethylpiperidin-3-yl)methanol as a liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1287607?utm_src=pdf-body-img
https://www.benchchem.com/product/b1287607?utm_src=pdf-body
https://www.benchchem.com/product/b1287607?utm_src=pdf-body
https://www.benchchem.com/product/b1287607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Data
Detailed spectral data (NMR, IR, MS) for (1-Ethylpiperidin-3-yl)methanol are not widely

published in research literature. However, chemical suppliers often possess this data for their

products. Researchers are advised to request the Certificate of Analysis (CoA) from the

respective vendor, which typically includes this information.

Applications in Drug Discovery and Development
The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous

approved drugs. The presence of both a tertiary amine and a hydroxyl group in (1-
Ethylpiperidin-3-yl)methanol makes it a versatile starting material for creating libraries of

compounds for drug screening.

Central Nervous System (CNS) Research
Substituted piperidines are known to interact with a variety of CNS targets. (1-Ethylpiperidin-
3-yl)methanol serves as a key intermediate in the synthesis of compounds with potential

antipsychotic and analgesic properties. The ethyl group on the piperidine nitrogen and the

hydroxymethyl group at the 3-position can be readily modified to explore structure-activity

relationships (SAR) and optimize properties such as receptor binding affinity, selectivity, and

pharmacokinetic profiles.

Alzheimer's Disease Research
Derivatives of piperidine-methanol have been investigated as potential therapeutic agents for

Alzheimer's disease. For instance, related structures are used to synthesize compounds that

aim to modulate neurotransmitter systems or other pathways implicated in the pathology of the

disease. While there is no direct evidence of (1-Ethylpiperidin-3-yl)methanol itself having

therapeutic effects, its role as a precursor is significant.

The following diagram illustrates a hypothetical workflow for utilizing (1-Ethylpiperidin-3-
yl)methanol in a drug discovery program.
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Caption: Drug discovery workflow utilizing (1-Ethylpiperidin-3-yl)methanol.

There are no specific signaling pathways directly attributed to (1-Ethylpiperidin-3-yl)methanol
in the available literature. Research has primarily focused on its utility as a synthetic

intermediate.

Safety Information
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Based on available Safety Data Sheets (SDS), (1-Ethylpiperidin-3-yl)methanol is classified

as a warning-level hazard. The pertinent safety information is summarized in Table 2.

Hazard Information Details

Signal Word Warning

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P280: Wear

protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water. P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Researchers and laboratory personnel should handle this compound in a well-ventilated fume

hood and wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Conclusion
(1-Ethylpiperidin-3-yl)methanol is a valuable chemical intermediate with significant potential

in the field of drug discovery and development, particularly for CNS-acting agents. While

detailed experimental protocols and spectral data are not extensively documented in publicly

accessible literature, its structural features and the established importance of the piperidine

motif in medicinal chemistry underscore its utility. Further research into the synthesis of novel

derivatives and their biological evaluation is warranted to fully explore the therapeutic potential

stemming from this versatile building block. Researchers are encouraged to obtain compound-

specific data from commercial suppliers and to employ standard synthetic and safety protocols

when working with this substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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